Cas no 1338667-00-7 (1-[(2-chloro-4-fluorophenyl)methyl]-1h-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-[(2-chloro-4-fluorophenyl)methyl]-1h-1,2,3-triazole-4-carboxylic acid
• CAS No: 1338667-00-7
• MF: C₁₀H₇ClFN₃O₂
• MW: 255.632884263992
• CID: 5572967
• Update Time: 2025-05-21

1-[(2-chloro-4-fluorophenyl)methyl]-1h-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[(2-chloro-4-fluorophenyl)methyl]-1h-1,2,3-triazole-4-carboxylic acid
• 1H-1,2,3-Triazole-4-carboxylic acid, 1-[(2-chloro-4-fluorophenyl)methyl]-

• Inchi： 1S/C10H7ClFN3O2/c11-8-3-7(12)2-1-6(8)4-15-5-9(10(16)17)13-14-15/h1-3,5H,4H2,(H,16,17)
• InChI Key： YDPAMHUYLIYTRS-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(F)C=C2Cl)C=C(C(O)=O)N=N1

Experimental Properties

• Density: 1.56±0.1 g/cm3(Predicted)
• Boiling Point: 476.3±55.0 °C(Predicted)
• pka: 3.25±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-[(2-chloro-4-fluorophenyl)methyl]-1h-1,2,3-triazole-4-carboxylic acid

1-[(2-Chloro-4-Fluorophenyl)methyl]-1H-1,2,3-Triazole-4-Carboxylic Acid: A Comprehensive Overview

The compound 1-[(2-chloro-4-fluorophenyl)methyl]-1H-1,2,3-triazole-4-carboxylic acid, identified by the CAS number 1338667-00-7, is a chemically synthesized organic compound with significant potential in various fields of research and application. This compound belongs to the class of triazole derivatives, which have garnered considerable attention in recent years due to their diverse biological activities and structural versatility. The molecule incorporates a triazole ring system, a chloro-substituted phenyl group, and a carboxylic acid moiety, making it a unique candidate for exploring its pharmacological properties and synthetic applications.

The synthesis of 1-[(2-chloro-4-fluorophenyl)methyl]-1H-1,2,3-triazole-4-carboxylic acid involves a series of well-defined chemical reactions that highlight the importance of functional group transformations and coupling strategies. Recent advancements in click chemistry have enabled the efficient construction of triazole-containing compounds, including this specific derivative. The integration of a fluorinated aromatic ring further enhances the compound's electronic properties and bioavailability, making it an attractive target for drug discovery programs.

From a pharmacological perspective, this compound has shown promising results in preliminary studies targeting various therapeutic areas. For instance, its ability to modulate key enzymes and receptors involved in inflammatory pathways has positioned it as a potential candidate for anti-inflammatory drug development. Additionally, the presence of the triazole ring contributes to its stability and selectivity in binding to specific molecular targets, which are critical attributes for drug candidates.

Recent research has also explored the application of 1H-1,2,3-triazole derivatives in the field of materials science. The incorporation of such compounds into polymer matrices has demonstrated enhanced mechanical properties and thermal stability, suggesting their potential use in advanced materials for industrial applications. Furthermore, the carboxylic acid group present in this compound facilitates its participation in various polymerization reactions, opening up new avenues for material synthesis.

In terms of environmental impact and sustainability, the synthesis and application of 1338667-00-7 have been evaluated with regard to green chemistry principles. Efforts have been made to optimize reaction conditions to minimize waste generation and energy consumption during its production. Such considerations are increasingly important as industries strive to adopt more sustainable practices while maintaining high standards of innovation.

The structural uniqueness of 1-[(2-chloro-4-fluorophenyl)methyl]-1H-1,2,3-triazole-4-carboxylic acid also lends itself to applications in analytical chemistry. Its distinct spectroscopic properties make it a valuable tool for calibration purposes in chromatographic and spectrometric techniques. Moreover, its ability to act as a chelating agent has been explored in metal ion coordination studies, further expanding its utility across different scientific domains.

In conclusion, the compound CAS No. 1338667-00-7, or 1H-triazole carboxylic acid derivative, represents a versatile molecule with multifaceted applications across various scientific disciplines. Its synthesis aligns with modern chemical practices emphasizing efficiency and sustainability, while its biological and material properties continue to be explored for innovative uses. As research progresses, this compound is expected to play an increasingly significant role in advancing both therapeutic development and material science.